Cas no 1948233-84-8 (Methyl 3-(oxan-4-ylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: Methyl 3-(oxan-4-ylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 1948233-84-8
• MF: C₂₀H₂₉BO₆
• MW: 376.251666784287
• MDL: MFCD30377325
• CID: 4709897
• Update Time: 2025-10-20

Methyl 3-(oxan-4-ylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 3-(Tetrahydropyran-4-ylmethoxy)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid methyl ester
• 3-(Tetrahydro-pyran-4-ylmethoxy)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid methyl ester
• Methyl 3-(oxan-4-ylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

• MDL： MFCD30377325
• Inchi： 1S/C20H29BO6/c1-19(2)20(3,4)27-21(26-19)16-10-15(18(22)23-5)11-17(12-16)25-13-14-6-8-24-9-7-14/h10-12,14H,6-9,13H2,1-5H3
• InChI Key： WVEUKXIQVMOXFK-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(=O)OC)C=C(C=2)OCC2CCOCC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 501
• Topological Polar Surface Area: 63.2

Additional information on Methyl 3-(oxan-4-ylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Methyl 3-(oxan-4-ylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate: A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(oxan-4-ylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, identified by its CAS number 1948233-84-8, represents a sophisticated intermediate in the realm of pharmaceutical chemistry. This compound has garnered significant attention due to its versatile applications in the synthesis of biologically active molecules. The structural framework of this benzene derivative incorporates both an ether moiety and a boronic ester group, making it a valuable precursor for further functionalization. The presence of these functional groups not only facilitates diverse chemical transformations but also enhances its utility in drug discovery and development.

The< strong> boronic ester component is particularly noteworthy, as it serves as a critical reagent in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. The< strong> 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl substituent further stabilizes the boronic ester, improving its handling and reaction efficiency. Such stability is crucial in industrial settings where reproducibility and yield are paramount.

In recent years, the pharmaceutical industry has witnessed a surge in the use of boronic acid derivatives due to their efficacy in medicinal chemistry. Methyl 3-(oxan-4-ylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate has been employed in the synthesis of various therapeutic agents targeting neurological disorders. For instance, studies have demonstrated its role in generating novel benzodiazepine analogs with enhanced pharmacological properties. These analogs exhibit improved binding affinity to GABA receptors without the sedative side effects associated with traditional benzodiazepines.

The< strong> oxan-4-ylmethoxy group adds another layer of complexity to this compound. This ether linkage not only contributes to its solubility but also influences its interactions with biological targets. Researchers have leveraged this feature to design molecules with specific pharmacokinetic profiles. For example, derivatives of this compound have shown promise in treating metabolic disorders by modulating enzyme activity through selective binding to target proteins.

The utility of Methyl 3-(oxan-4-ylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate extends beyond academic research; it has found practical applications in industrial-scale synthesis. The demand for high-purity intermediates has led to the development of optimized synthetic routes that maximize yield while minimizing byproduct formation. Advanced catalytic systems have been employed to facilitate the conversion of this intermediate into more complex molecules efficiently.

The integration of computational chemistry has further enhanced the understanding and application of this compound. Molecular modeling studies have provided insights into its binding interactions with biological targets at an atomic level. These insights have guided the design of next-generation drugs with improved efficacy and reduced toxicity. The< strong> boronic ester functionality has been particularly studied for its role in protein-protein interactions and enzyme inhibition.

In conclusion, Methyl 3-(oxan-4-ylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS no: 1948233-84-8) stands as a testament to the advancements in pharmaceutical chemistry. Its unique structural features make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound and related derivatives< strong>, its significance in drug development is expected to grow even further.